![molecular formula C10H6FN3O4 B1442234 4-Fluoro-5-(1-pyrazolyl)-2-nitrobenzoic Acid CAS No. 1186663-21-7](/img/structure/B1442234.png)
4-Fluoro-5-(1-pyrazolyl)-2-nitrobenzoic Acid
Overview
Description
Pyrazoles are a class of organic compounds with a five-membered aromatic ring. They are used as building blocks in the synthesis of various organic molecules, particularly heterocyclic compounds .
Synthesis Analysis
5-Amino-pyrazoles are often used as reagents in organic and medicinal synthesis. They can be used to construct diverse heterocyclic or fused heterocyclic scaffolds . The synthesis methods include conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .Chemical Reactions Analysis
Pyrazoles can undergo various chemical reactions. For example, 5-amino-pyrazoles can react with α, β -unsaturated compounds to produce fluorescent pyrazolo[1,5-a]pyrimidines .Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
A pivotal aspect of research on 4-Fluoro-5-(1-pyrazolyl)-2-nitrobenzoic Acid is its role in synthetic organic chemistry. Portilla et al. (2008) demonstrated its utility in the solution and solid-phase synthesis of 1-pyrazol-3-ylbenzimidazoles, highlighting an unexpected nucleophilic aromatic displacement reaction (Portilla et al., 2008). This transformation underscores the compound's versatility in facilitating the generation of heterocyclic compounds, which are crucial in pharmaceutical research.
Applications in Drug Discovery
Research has also explored the use of this compound in the development of novel therapeutic agents. For instance, novel fluoro-substituted benzo[b]pyran compounds with anti-lung cancer activity were synthesized from related fluoro-nitrobenzoic acid derivatives, showcasing the compound's potential in anticancer drug development (Hammam et al., 2005).
Material Science and Analytical Applications
In material science, this compound derivatives have been utilized in the synthesis of complex molecular structures for various applications, including the solid-phase synthesis of substituted 2-aminomethylbenzimidazoles (Kilburn et al., 2000). These methodologies enable the creation of materials with potential applications in advanced technologies and high-throughput chemical syntheses.
Properties
IUPAC Name |
4-fluoro-2-nitro-5-pyrazol-1-ylbenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6FN3O4/c11-7-5-8(14(17)18)6(10(15)16)4-9(7)13-3-1-2-12-13/h1-5H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYFAPGQLTCVZOK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=C(C=C(C(=C2)C(=O)O)[N+](=O)[O-])F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6FN3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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